Cas no 1909316-97-7 (1-(3-fluoropropyl)piperazine dihydrochloride)

• Product Name: 1-(3-fluoropropyl)piperazine dihydrochloride
• CAS No: 1909316-97-7
• MF: C₇H₁₇Cl₂FN₂
• MW: 219.127683401108
• MDL: MFCD29763297
• CID: 4628914
• PubChem ID: 121553859
• Update Time: 2025-10-19

1-(3-fluoropropyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropropyl)piperazine dihydrochloride
• 1-(3-fluoropropyl)piperazine 2HCl

• MDL： MFCD29763297
• Inchi： 1S/C7H15FN2.2ClH/c8-2-1-5-10-6-3-9-4-7-10;;/h9H,1-7H2;2*1H
• InChI Key： XCJYXGVARBMTGZ-UHFFFAOYSA-N
• SMILES： N1(CCCF)CCNCC1.[H]Cl.[H]Cl

Additional information on 1-(3-fluoropropyl)piperazine dihydrochloride

Comprehensive Overview of 1-(3-fluoropropyl)piperazine dihydrochloride (CAS No. 1909316-97-7)

1-(3-fluoropropyl)piperazine dihydrochloride (CAS No. 1909316-97-7) is a fluorinated piperazine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its fluoropropyl moiety and dihydrochloride salt form, is widely utilized in drug discovery and development due to its unique physicochemical properties. Researchers are increasingly exploring its potential applications in central nervous system (CNS) targeting, enzyme inhibition, and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics.

The structural features of 1-(3-fluoropropyl)piperazine dihydrochloride make it a versatile intermediate in organic synthesis. The presence of the fluorine atom enhances metabolic stability and bioavailability, addressing common challenges in drug design such as poor pharmacokinetics and rapid clearance. Recent studies highlight its role in optimizing blood-brain barrier (BBB) penetration, a critical factor for CNS-active compounds. This aligns with growing interest in neurodegenerative diseases like Alzheimer's and Parkinson's, where improved drug delivery remains a key research focus.

From a synthetic chemistry perspective, CAS No. 1909316-97-7 exemplifies modern fluorination strategies in medicinal chemistry. The 3-fluoropropyl group serves as a valuable bioisostere, often replacing hydroxyl or methyl groups to fine-tune molecular interactions. This approach resonates with current industry demands for fragment-based drug design and structure-activity relationship (SAR) optimization. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the high purity and stability of this compound, making it reliable for rigorous research applications.

The pharmaceutical relevance of 1-(3-fluoropropyl)piperazine dihydrochloride extends to its potential in PET radiotracer development. Fluorine-18 labeled analogs are being investigated for neuroimaging applications, coinciding with the rising demand for non-invasive diagnostic tools. This connection to cutting-edge medical imaging technologies positions the compound at the intersection of chemistry and radiology, answering frequent queries about molecular probes for disease detection.

Quality control protocols for CAS No. 1909316-97-7 emphasize strict adherence to ICH guidelines, ensuring batch-to-batch consistency for research use. Storage recommendations typically suggest controlled room temperature environments, with precautions against moisture to maintain the dihydrochloride salt integrity. These practical considerations address common laboratory concerns about compound stability and long-term storage conditions, frequently searched topics among synthetic chemists.

Emerging applications of 1-(3-fluoropropyl)piperazine derivatives include exploration in GPCR-targeted therapies, particularly for neurological disorders. The compound's ability to serve as a building block for diverse pharmacological agents makes it valuable for high-throughput screening platforms. This versatility responds to the pharmaceutical industry's need for scaffold diversity in compound libraries, a subject of numerous recent publications and conference discussions.

Environmental and safety assessments of 1-(3-fluoropropyl)piperazine dihydrochloride confirm its compatibility with green chemistry principles when handled appropriately. Researchers appreciate its low ecotoxicity profile compared to traditional halogenated compounds, addressing sustainability concerns in chemical development. This aspect connects with growing academic and industrial focus on environmentally benign synthetic routes, a trending topic in research methodology discussions.

In summary, 1-(3-fluoropropyl)piperazine dihydrochloride (CAS No. 1909316-97-7) represents an important tool for modern drug discovery, combining structural versatility with practical handling characteristics. Its relevance to CNS drug development, diagnostic imaging, and medicinal chemistry optimization ensures continued interest from both academic and industrial research communities. The compound's alignment with contemporary research priorities positions it as a valuable asset for addressing current challenges in therapeutic development.